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Compound of Interest

Compound Name: 1-Cyclobutylethanol

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the safe handling, storage, and emergency
procedures for 1-cyclobutylethanol (CAS No: 7515-29-9). As a compound utilized in
specialized research and synthesis, a thorough understanding of its properties and potential
hazards is paramount to ensuring laboratory safety and experimental integrity. This guide
moves beyond standard safety data sheets (SDS) to provide causal explanations for handling
protocols, grounded in the physicochemical properties of the molecule and established safety
science.

Section 1: Hazard Identification and Toxicological
Profile

A foundational principle of laboratory safety is a comprehensive understanding of a substance's
intrinsic hazards. 1-Cyclobutylethanol presents several hazards that necessitate careful
management.[1] The Globally Harmonized System (GHS) provides a universal framework for
classifying these risks.[2][3]

1.1 GHS Classification

The GHS classification for 1-cyclobutylethanol dictates the primary warnings and pictograms
that must be communicated to all handlers.[4]
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Causality of Hazards:

« Flammability: The molecular structure, a small aliphatic alcohol, results in a sufficiently high

vapor pressure at ambient temperatures to form an ignitable mixture with air.[6][7] The flash

point, the lowest temperature at which vapors can ignite, is a critical parameter for risk

assessment.[6]

» Toxicity and Irritation: While specific toxicological studies on 1-cyclobutylethanol are not

extensively published, its classification as "Toxic if swallowed" (Acute Tox. 3) indicates a

significant risk upon ingestion.[5] The skin and eye irritation potential is common for alcohols,

which can defat skin tissue and disrupt cell membranes in the cornea. Respiratory irritation is

a consequence of inhaling vapors, which can directly affect the mucosal linings of the

respiratory tract.

1.2 Toxicological Summary
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Detailed toxicological data for 1-cyclobutylethanol is limited.[8] However, based on its GHS
classification and analogy to similar secondary alcohols, the primary routes of exposure are
inhalation, skin contact, and ingestion.[8] Symptoms of overexposure may include headache,
dizziness, nausea, and vomiting.[8] It is critical to note that the toxicological properties have not
been fully investigated, demanding a cautious approach.[3]

Section 2: Risk Assessment and Control Workflow

A systematic approach to risk assessment is essential before any experimental work begins.
The following workflow provides a self-validating system to ensure appropriate safety measures

are implemented.
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Caption: Risk Assessment and Handling Workflow for 1-Cyclobutylethanol.
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Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
The hierarchy of controls prioritizes engineering solutions over personal protective equipment.

3.1 Engineering Controls

e Chemical Fume Hood: All manipulations of 1-cyclobutylethanol must be conducted in a
certified chemical fume hood.[7][9] This is non-negotiable. The hood contains flammable
vapors and potential aerosols, preventing them from accumulating to flammable
concentrations in the lab and minimizing inhalation exposure.[9][10]

o Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive
emissions.

3.2 Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected based on the specific hazards.

e Eye and Face Protection: Chemical splash goggles meeting ANSI Z87.1 standards are
mandatory.[9] A face shield should be worn over goggles when handling larger quantities
(>100 mL) or when there is a significant splash risk.

o Skin Protection:
o Aflame-resistant lab coat is recommended.[11]
o Wear long pants and closed-toe shoes.[11]

o Gloves: Neoprene or butyl rubber gloves are recommended for handling alcohols.[11]
Nitrile gloves may be used for incidental contact, but their resistance to alcohols can be
limited. Always check the glove manufacturer's compatibility chart. It is crucial to change
gloves immediately if contamination is suspected.

o Respiratory Protection: Not typically required when work is performed within a certified fume
hood. If engineering controls are not available or are insufficient, a NIOSH-approved
respirator with organic vapor cartridges must be used.
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Section 4: Safe Handling and Storage Protocols

Adherence to strict protocols is essential for preventing incidents.
4.1 Chemical Storage
» Location: Store in a dedicated, well-ventilated flammable liquids storage cabinet.[10][11]

» Conditions: Keep the container tightly closed and store in a cool, dry place.[8] The
recommended storage temperature is often between 2-8°C, which requires a laboratory
refrigerator approved for flammable material storage.[6][12] Never store flammable liquids in
a standard, non-rated refrigerator, as internal components like lights and thermostats can act
as ignition sources.[6][11]

¢ Incompatibilities: Segregate from strong oxidizing agents, acid anhydrides, and acid
chlorides to prevent violent reactions.[8]

4.2 Experimental Protocol: Weighing and Transfer
This protocol minimizes exposure and the risk of fire or spills.

o Preparation: Don all required PPE and ensure the fume hood sash is at the appropriate
working height.

e Grounding: When transferring from metal containers or in large quantities, ensure all
containers are electrically bonded and grounded to prevent static discharge, a potential
ignition source.[7][11]

e Dispensing:
o For small quantities, use a clean glass pipette or syringe.
o For larger transfers, use a grounded pump or pour carefully.

o Containment: Perform all transfers over a secondary containment tray to catch any drips or
minor spills.
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o Sealing: Immediately cap the source container and the receiving vessel after the transfer is
complete.

e Cleaning: Wipe down any external contamination on the container with a damp cloth before
removing it from the fume hood.

Section 5: Emergency Procedures
Preparedness is key to mitigating the consequences of an incident.[13]
5.1 Spill Response
The response depends critically on the size of the spill.
o Small Spill (<100 mL) inside a Fume Hood:

o Alert personnel in the immediate area.

o Use a spill kit containing absorbent pads rated for flammable liquids (vapor-barrier backed
pads are ideal).[14][15] Do not use loose combustible materials like paper towels as the
primary absorbent.

o Working from the outside in, cover the spill with the absorbent material.[15]
o Using non-sparking tools, collect the saturated absorbent material.[8]

o Place the waste in a heavy-duty plastic bag, label it as hazardous waste, and seal it for
disposal.[15][16]

o Wipe the area with soap and water.[13]

e Large Spill (>100 mL) or any spill outside a Fume Hood:

o

EVACUATE the area immediately. Alert all personnel and activate the fire alarm.[16]

[¢]

If it is safe to do so, turn off any nearby ignition sources.[16]

[¢]

Close the laboratory door behind you to contain the vapors.
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o Call emergency services and report the spill of a toxic and flammable liquid.

o Do not attempt to clean up a large spill unless you are specifically trained and equipped
for hazardous material response.[13]

5.2 First Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and
seek immediate medical attention.

o Skin Contact: Immediately remove all contaminated clothing.[8] Flush the skin with copious
amounts of water for at least 15 minutes.[17] Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[17] Remove contact lenses if present and easy to do. Seek immediate medical
attention.

e Ingestion:Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention and provide the SDS or product label to the medical personnel.

5.3 Fire Fighting

o Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-resistant
foam.[8] Do not use a direct stream of water, as it may spread the fire.

o Action: For a small fire, a trained individual may use a fire extinguisher. For any larger fire, or
if you are not trained, evacuate and call emergency services.

Section 6: Physical and Chemical Properties for
Risk Assessment

Understanding these properties is crucial for predicting behavior and managing risks.
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Property

Value

Significance for Safety

Molecular Formula

CeH120[12]

Basic identity of the

compound.

Used for stoichiometric

Molecular Weight 100.16 g/mol [12] )
calculations.
] The solid form indicates a
Colorless to light yellow ) ]
Appearance o , melting point near room
liquid/solid[12]
temperature.
N ) Indicates volatility; higher than
Boiling Point 144 °C @ 752 Torr[12] R
ethanol but still significant.
_ Liquid is less dense than
Density 0.9075 g/cm® @ 10 °C[12]

water.

GHS Flammability

Category 3[1]

Flammable under normal

laboratory conditions.[1]

Water Solubility

Calculated logWs = -5.99 (low)
[18]

Indicates it is not readily
miscible with water, affecting

spill cleanup.

Octanol/Water Partition

Coefficient

Calculated logP = 1.605[18]

Suggests a potential for

bioaccumulation.

Section 7: Disposal Considerations

All waste containing 1-cyclobutylethanol must be treated as hazardous waste.

o Collection: Collect waste in a properly labeled, sealed container. Do not mix with

incompatible waste streams.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name, and the associated hazards (Flammable, Toxic).

» Disposal: Dispose of the waste through your institution's Environmental Health & Safety

(EH&S) office or a licensed hazardous waste disposal contractor.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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